Cas no 314282-21-8 (4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid)

4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid is a specialized organic compound featuring a cyclopenta[b]thiophene core functionalized with an ethoxycarbonyl group and a succinamic acid moiety. Its structure combines a heterocyclic scaffold with reactive carboxyl and amide functionalities, making it a versatile intermediate in synthetic chemistry. The compound is particularly useful in the development of pharmacologically active molecules due to its potential for further derivatization. Its well-defined reactivity profile allows for selective modifications, facilitating applications in medicinal chemistry and materials science. The presence of both ester and carboxylic acid groups enhances its solubility in polar solvents, improving handling and reaction efficiency in laboratory settings.

4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid structure

314282-21-8 structure

Product Name:4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid

CAS No:314282-21-8

MF:C₁₄H₁₇NO₅S

MW:311.353482961655

CID:855008

PubChem ID:3511157

Update Time:2025-05-28

4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(3-carboxy-propionyl-amino)-5,6-dihydro-cyclopenta[b]thiophene-3-carboxylate
- EU-0003844
- CS-0333107
- SR-01000112994
- STK042932
- 314282-21-8
- 4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid
- 4-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]amino}-4-oxobutanoic acid
- Oprea1_189413
- SR-01000112994-1
- 4-{[3-(ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]amino}-4-oxobutanoic acid
- Oprea1_104094
- 4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoicacid
- 4-[(3-ethoxycarbonyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino]-4-oxobutanoic acid
- 3-{[3-(ETHOXYCARBONYL)-4H,5H,6H-CYCLOPENTA[B]THIOPHEN-2-YL]CARBAMOYL}PROPANOIC ACID
- DA-19076
- AG-690/33359030
- AKOS000485876
- Inchi： 1S/C14H17NO5S/c1-2-20-14(19)12-8-4-3-5-9(8)21-13(12)15-10(16)6-7-11(17)18/h2-7H2,1H3,(H,15,16)(H,17,18)
- InChI Key： YSOYOJOVFAWJCR-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C2=C1CCC2)NC(CCC(=O)O)=O

Computed Properties

Exact Mass: 311.08274382g/mol
Monoisotopic Mass: 311.08274382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 121Å²

4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid Security Information

Hazard Category Code： 20/21/22
Safety Instruction： 36/37

4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid Customs Data

HS CODE：29335990

4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM516926-1g	4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid	314282-21-8	97%	1g	$201	2022-06-11
BAI LING WEI Technology Co., Ltd.	210425-1G	Ethyl 2-(3-carboxy-propionyl-amino)-5,6-dihydro-cyclopenta[b]thiophene-3-carboxylate, 95%	314282-21-8	95%	1G	¥ 2400	2021-07-08
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BAI LING WEI Technology Co., Ltd.	J92173496-1g	4-{[3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]amino}-4-oxobutanoic acid	314282-21-8		1g	￥5688	2023-11-24
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403777-1g	4-((3-(Ethoxycarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino)-4-oxobutanoic acid	314282-21-8	97%	1g	￥1950.00	2024-08-02